Cas no 1516346-63-6 (4-methyl-1-(methylamino)pentan-2-one)

4-Methyl-1-(methylamino)pentan-2-one is a synthetic organic compound belonging to the class of substituted ketones with an amine functional group. Its structure features a branched carbon chain, enhancing steric and electronic properties, which may influence reactivity and solubility. The presence of both carbonyl and methylamino groups makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, or specialty chemicals. The compound’s stability under standard conditions and potential for selective functionalization offer advantages in multi-step synthetic routes. Further research may explore its applications in catalysis or as a precursor for bioactive molecules.
4-methyl-1-(methylamino)pentan-2-one structure
1516346-63-6 structure
Product Name:4-methyl-1-(methylamino)pentan-2-one
CAS No:1516346-63-6
MF:C7H15NO
MW:129.200102090836
CID:6323230
PubChem ID:83635312
Update Time:2025-09-25

4-methyl-1-(methylamino)pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(methylamino)pentan-2-one
    • Methylamino-4-methylpentanon
    • SCHEMBL17772840
    • 1516346-63-6
    • EN300-1859575
    • Inchi: 1S/C7H15NO/c1-6(2)4-7(9)5-8-3/h6,8H,4-5H2,1-3H3
    • InChI Key: RSHYISFOKMRWMX-UHFFFAOYSA-N
    • SMILES: O=C(CNC)CC(C)C

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų

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Additional information on 4-methyl-1-(methylamino)pentan-2-one

Comprehensive Overview of 4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6): Properties, Applications, and Industry Insights

4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. With the growing demand for novel intermediates in drug development, this compound has emerged as a subject of interest for researchers exploring synthetic pathways and bioactive molecule design. Its molecular formula, C7H15NO, features a ketone group adjacent to a methylamino substituent, offering versatility in organic synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified searches for compounds like 4-methyl-1-(methylamino)pentan-2-one. Users frequently inquire about its solubility profile, stability under various pH conditions, and potential as a building block for heterocyclic compounds. Analytical techniques such as HPLC purification and NMR characterization are critical for verifying its purity, a topic often discussed in academic forums and patent literature.

The compound’s structure-activity relationship (SAR) is particularly relevant to researchers investigating central nervous system (CNS) targeting molecules. While not a therapeutic agent itself, its scaffold resembles fragments used in neuromodulator design, aligning with current interests in neurodegenerative disease research. Industrial queries often focus on large-scale synthesis optimization and cost-effective production methods, reflecting the balance between quality and scalability.

From an SEO perspective, high-intent keywords like "CAS 1516346-63-6 supplier" or "4-methyl-1-(methylamino)pentan-2-one synthesis protocol" indicate commercial and academic demand. Environmental considerations also drive searches for biodegradable derivatives and catalytic reduction alternatives, highlighting the compound’s role in sustainable chemistry initiatives. Regulatory compliance, especially regarding REACH certification and laboratory safety guidelines, remains a priority for potential users.

Innovative applications of 4-methyl-1-(methylamino)pentan-2-one include its use in chiral auxiliary development and asymmetric catalysis. The compound’s stereochemical flexibility makes it valuable for constructing enantioselective catalysts, a hot topic in pharmaceutical process chemistry. Recent publications have explored its utility in multi-component reactions, addressing the need for atom-efficient synthetic routes.

In summary, 1516346-63-6 represents a niche yet impactful chemical entity bridging academic curiosity and industrial practicality. Its evolving applications underscore the importance of interdisciplinary collaboration between synthetic chemists, computational modelers, and material scientists. Future research may unlock its potential in smart material fabrication or bioconjugation techniques, further expanding its scientific footprint.

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